Cas no 2138286-88-9 (N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine)

• Product Name: N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine
• CAS No: 2138286-88-9
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• CID: 6585474
• PubChem ID: 165897929
• Update Time: 2025-08-05

N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine
• EN300-714425
• 2138286-88-9

• Inchi： 1S/C14H19BrN2O2/c1-16(12-5-3-2-4-6-12)10-11-9-13(17(18)19)7-8-14(11)15/h7-9,12H,2-6,10H2,1H3
• InChI Key： CWKWPNAXXSHMNH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CN(C)C1CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.06299g/mol
• Monoisotopic Mass: 326.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.1Ų

Additional information on N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine

Introduction to N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine (CAS No. 2138286-88-9)

N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine, a compound with the CAS number 2138286-88-9, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromo and nitro substituents on the phenyl ring, along with the N-methylcyclohexanamine moiety, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural features of N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine contribute to its reactivity and functionality. The bromo group at the 2-position of the phenyl ring enhances its electrophilicity, making it a suitable candidate for further functionalization through cross-coupling reactions. On the other hand, the nitro group at the 5-position introduces a strong electron-withdrawing effect, which can influence the electronic properties of the aromatic system. The N-methylcyclohexanamine part provides a basic nitrogen center that can engage in hydrogen bonding and other non-covalent interactions, which are crucial for biological activity.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine has been explored as a potential scaffold for designing molecules with therapeutic efficacy. Its unique structural features make it an attractive candidate for further derivatization to create compounds with improved pharmacological properties.

One of the most promising applications of this compound is in the field of oncology. Researchers have been investigating its potential as an inhibitor of various kinases and other enzymes involved in cancer cell proliferation. The bromo and nitro substituents on the phenyl ring can be leveraged to design molecules that interact specifically with target proteins, leading to the development of novel anticancer agents. Preliminary studies have shown that derivatives of N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine exhibit significant inhibitory activity against certain kinases, making them promising candidates for further development.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine to engage in non-covalent interactions with biological targets suggests that it could be used to modulate neurotransmitter systems. This has led to investigations into its potential as a treatment for conditions such as depression, anxiety, and neurodegenerative diseases. While more research is needed to fully understand its mechanisms of action, early findings are encouraging and warrant further exploration.

The synthesis of N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine is another area of active interest. Given its potential applications, there is a need for efficient and scalable synthetic routes to produce this compound in high purity. Researchers have developed several synthetic strategies that take advantage of the reactivity of the bromo and nitro groups on the phenyl ring. These methods often involve palladium-catalyzed cross-coupling reactions, which allow for the introduction of various substituents at specific positions on the aromatic ring.

In conclusion, N-[(2-bromo-5-nitrophenyl)methyl]-N-methylcyclohexanamine (CAS No. 2138286-88-9) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules, particularly those targeting oncological and neurological disorders. As research continues to uncover new applications for this compound, it is likely that we will see further advancements in its synthesis and utilization in therapeutic contexts.